Cas no 4595-64-6 (5-Bromo-4-butylpyrimidine)

5-Bromo-4-butylpyrimidine is a brominated pyrimidine derivative featuring a butyl substituent at the 4-position, offering versatility as a synthetic intermediate in organic and medicinal chemistry. Its bromine moiety enables efficient cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The butyl chain enhances lipophilicity, making it valuable for modifying physicochemical properties in drug discovery or material science applications. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and functional materials due to its reactive halogen site and tailored substitution pattern. High purity grades ensure reproducibility in research and industrial applications.
5-Bromo-4-butylpyrimidine structure
5-Bromo-4-butylpyrimidine structure
Product Name:5-Bromo-4-butylpyrimidine
CAS No:4595-64-6
MF:C8H11BrN2
MW:215.090340852737
MDL:MFCD09800931
CID:45193
PubChem ID:26369995
Update Time:2025-06-08

5-Bromo-4-butylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-butylpyrimidine
    • 4-Butyl-5-brom-pyrimidin
    • 5-bromanyl-4-butyl-pyrimidine
    • 5-bromo-4-butyl-pyrimidine
    • Pyrimidine,5-bromo-4-butyl
    • MDL： MFCD09800931
    • Inchi： 1S/C8H11BrN2/c1-2-3-4-8-7(9)5-10-6-11-8/h5-6H,2-4H2,1H3
    • InChI Key： LLPITUMEHNOXPJ-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CN=C1CCCC

Computed Properties

  • Exact Mass: 214.01100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6

Experimental Properties

  • PSA: 25.78000
  • LogP: 2.58170

5-Bromo-4-butylpyrimidine Security Information

  • Hazardous Material Identification： Xi

5-Bromo-4-butylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-4-butylpyrimidine Pricemore >>

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